Cas no 2870661-14-4 (2-Piperidinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester, (2R,4S)-rel- )

• Product Name: 2-Piperidinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester, (2R,4S)-rel-
• CAS No: 2870661-14-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5563630
• Update Time: 2025-05-22

2-Piperidinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester, (2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• rel-1,1-Dimethylethyl (2R,4S)-4-methoxy-2-piperidinecarboxylate (ACI)
• 2-Piperidinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester, (2R,4S)-rel-

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)9-7-8(14-4)5-6-12-9/h8-9,12H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： AXCGOYPHKAOKDI-BDAKNGLRSA-N
• SMILES： C([C@H]1NCC[C@@H](OC)C1)(=O)OC(C)(C)C

Additional information on 2-Piperidinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester, (2R,4S)-rel-

Comprehensive Overview of 2-Piperidinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester, (2R,4S)-rel- (CAS No. 2870661-14-4)

The compound 2-Piperidinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester, (2R,4S)-rel- (CAS No. 2870661-14-4) is a chiral piperidine derivative with significant potential in pharmaceutical and organic synthesis. Its unique stereochemistry, highlighted by the (2R,4S)-rel- configuration, makes it a valuable intermediate for designing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in asymmetric synthesis and drug discovery, aligning with current trends in precision medicine and green chemistry.

One of the key features of 2-Piperidinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester, (2R,4S)-rel- is its tert-butyl ester group (1,1-dimethylethyl ester), which enhances stability and solubility in organic solvents. This property is critical for applications in peptide coupling reactions and catalytic transformations, topics frequently searched in academic and industrial forums. The 4-methoxy substitution further modulates electronic effects, making it a versatile building block for heterocyclic chemistry.

Recent advancements in AI-driven drug design have amplified interest in chiral auxiliaries like (2R,4S)-rel- configured compounds. Searches for "stereoselective synthesis" or "chiral intermediates in drug development" often lead to discussions about such molecules. The compound’s CAS No. 2870661-14-4 is increasingly cited in patent literature, reflecting its growing relevance in proprietary formulations.

From an SEO perspective, combining technical terms like "piperidine derivatives" with trending queries such as "sustainable chiral catalysts" or "non-toxic synthetic routes" can enhance visibility. The compound’s structural motifs also align with searches for "fragment-based drug discovery," a hot topic in pharmaceutical R&D. Its 1,1-dimethylethyl ester group is particularly noted for reducing racemization risks, a common concern in peptide synthesis.

Environmental considerations are another angle for engagement. The 4-methoxy group’s role in biodegradability studies resonates with searches for "green chemistry metrics" or "benign by design" principles. Regulatory-compliant handling of 2-Piperidinecarboxylic acid derivatives is also a frequent query among lab managers.

In summary, 2-Piperidinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester, (2R,4S)-rel- (CAS No. 2870661-14-4) bridges multiple scientific disciplines, from medicinal chemistry to process optimization. Its keyword-rich profile—spanning "chiral resolution," "tert-butyl protection," and "asymmetric hydrogenation"—positions it as a compound of enduring interest in both academic and industrial settings.